Cas no 946373-22-4 (4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide)

• Product Name: 4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• CAS No: 946373-22-4
• MF: C₂₃H₃₀N₂O₄S
• MW: 430.560305118561
• CID: 6486259
• Update Time: 2025-07-28

4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide
• 4-ethoxy-3-methyl-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide

• Inchi： 1S/C23H30N2O4S/c1-5-29-22-10-8-20(14-17(22)4)30(27,28)24-19-7-9-21-18(15-19)6-11-23(26)25(21)13-12-16(2)3/h7-10,14-16,24H,5-6,11-13H2,1-4H3
• InChI Key： KTIGDSCAAVAAAE-UHFFFAOYSA-N
• SMILES： C1(S(NC2C=CC3=C(C=2)CCC(=O)N3CCC(C)C)(=O)=O)=CC=C(OCC)C(C)=C1

Additional information on 4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide

Recent Advances in the Study of 4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946373-22-4)

The compound 4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (CAS: 946373-22-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This sulfonamide derivative, characterized by its unique tetrahydroquinoline core, has shown promising pharmacological properties, particularly in the modulation of specific enzymatic pathways. Recent studies have focused on its potential as a therapeutic agent, with investigations spanning its synthesis, mechanism of action, and preclinical efficacy.

One of the key areas of research has been the compound's role as a selective inhibitor of carbonic anhydrase isoforms. Carbonic anhydrases (CAs) are a family of metalloenzymes that catalyze the reversible hydration of carbon dioxide, playing critical roles in physiological processes such as pH regulation, electrolyte secretion, and biosynthetic reactions. Dysregulation of CA activity has been implicated in various diseases, including glaucoma, epilepsy, and cancer. The sulfonamide moiety of 946373-22-4 is known to bind strongly to the zinc ion in the active site of CAs, making it a potent inhibitor. Recent crystallographic studies have elucidated the precise binding interactions, revealing how the ethoxy and methylbutyl substituents enhance selectivity for specific CA isoforms.

In addition to its CA inhibitory activity, 946373-22-4 has been explored for its anti-inflammatory and anticancer properties. Preclinical studies in murine models have demonstrated its ability to suppress pro-inflammatory cytokines such as TNF-α and IL-6, suggesting potential applications in treating chronic inflammatory conditions. Furthermore, in vitro assays with cancer cell lines have shown that the compound induces apoptosis via the mitochondrial pathway, with notable efficacy against breast and prostate cancer cells. These findings are supported by transcriptomic analyses, which highlight the compound's impact on genes involved in cell cycle regulation and oxidative stress response.

The synthesis of 946373-22-4 has also been a focal point of recent research. Optimized synthetic routes have been developed to improve yield and purity, with particular emphasis on green chemistry principles. For instance, a recent publication detailed a one-pot multicomponent reaction that reduces the need for hazardous solvents and minimizes waste generation. This advancement not only enhances the scalability of production but also aligns with the growing demand for sustainable pharmaceutical manufacturing practices.

Despite these promising developments, challenges remain in the clinical translation of 946373-22-4. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications or formulation strategies to improve its therapeutic index. Additionally, comprehensive toxicology assessments are required to ensure safety in human trials. Collaborative efforts between academia and industry are underway to address these hurdles, with several patents filed for novel derivatives and delivery systems.

In conclusion, 4-ethoxy-3-methyl-N-1-(3-methylbutyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzene-1-sulfonamide (946373-22-4) represents a multifaceted compound with significant potential in drug discovery. Its dual functionality as a CA inhibitor and anti-inflammatory/anticancer agent positions it as a valuable candidate for further development. Ongoing research aims to refine its pharmacological profile and overcome existing limitations, paving the way for future therapeutic applications.